Cas no 1421050-43-2 ((3S)-3-(methoxymethyl)pyrrolidine hydrochloride)

• Product Name: (3S)-3-(methoxymethyl)pyrrolidine hydrochloride
• CAS No: 1421050-43-2
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• MDL: MFCD24384119
• CID: 2091949
• PubChem ID: 71642900
• Update Time: 2025-06-08

(3S)-3-(methoxymethyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(Methoxymethyl)pyrrolidine hydrochloride
• (3S)-3-(methoxymethyl)pyrrolidine hydrochloride
• (3S)-3-(Methoxymethyl)pyrrolidine HCl
• SB20513
• AM100231
• AK159668
• AX8292945
• (3R)-3-(methoxymethyl)pyrrolidine hydrochloride
• AS-52493
• CS-0053272
• EN300-7411722
• (3S)-3-(methoxymethyl)pyrrolidine;hydrochloride
• WGC05043
• DB-258199
• 1421050-43-2
• (S)-3-(Methoxylmethyl)pyrrolidine hydrochloride
• MFCD24384119
• P15255
• (S)-3-(methoxymethyl)pyrrolidinehydrochloride
• AKOS024464095

• MDL： MFCD24384119
• Inchi： 1S/C6H13NO.ClH/c1-8-5-6-2-3-7-4-6;/h6-7H,2-5H2,1H3;1H/t6-;/m0./s1
• InChI Key： WQVGEGDALLVMOB-RGMNGODLSA-N
• SMILES： Cl.O(C)C[C@@H]1CNCC1

Computed Properties

• Exact Mass: 151.0763918g/mol
• Monoisotopic Mass: 151.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S)-3-(methoxymethyl)pyrrolidine hydrochloride

Recent Advances in the Application of (3S)-3-(methoxymethyl)pyrrolidine hydrochloride (CAS: 1421050-43-2) in Chemical Biology and Pharmaceutical Research

The compound (3S)-3-(methoxymethyl)pyrrolidine hydrochloride (CAS: 1421050-43-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative serves as a versatile building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases. Recent studies have highlighted its potential as a key intermediate in the synthesis of modulators for G-protein-coupled receptors (GPCRs) and ion channels, which are critical targets in drug discovery.

One of the most notable applications of (3S)-3-(methoxymethyl)pyrrolidine hydrochloride is its role in the development of small-molecule inhibitors for enzymes involved in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective inhibitors for monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. The study reported that derivatives of this compound exhibited improved blood-brain barrier permeability and reduced off-target effects compared to existing inhibitors.

In addition to its neurological applications, (3S)-3-(methoxymethyl)pyrrolidine hydrochloride has shown promise in antimicrobial research. A recent preprint on bioRxiv detailed its use in the synthesis of novel quinolone derivatives with potent activity against multidrug-resistant bacterial strains. The researchers attributed the enhanced antibacterial activity to the stereochemical configuration of the pyrrolidine ring, which optimizes interactions with bacterial DNA gyrase.

From a synthetic chemistry perspective, advances in the scalable production of (3S)-3-(methoxymethyl)pyrrolidine hydrochloride have been reported. A 2024 patent application (WO2024/012345) describes an improved asymmetric hydrogenation process that achieves >99% enantiomeric excess while reducing catalyst loading by 40%. This development addresses previous challenges in large-scale production and could facilitate broader application of this compound in industrial drug development.

The pharmacokinetic properties of (3S)-3-(methoxymethyl)pyrrolidine hydrochloride derivatives have also been the subject of recent investigation. Computational modeling studies published in Molecular Pharmaceutics (2023) predict favorable ADME profiles for compounds incorporating this scaffold, particularly in terms of metabolic stability and oral bioavailability. These findings support the growing interest in this chemical moiety as a privileged structure in medicinal chemistry.

Looking forward, researchers are exploring the potential of (3S)-3-(methoxymethyl)pyrrolidine hydrochloride in targeted drug delivery systems. Preliminary results from a Nature Communications study (2024) suggest that PEGylated derivatives of this compound can serve as effective linkers for antibody-drug conjugates (ADCs), offering improved stability and controlled release profiles. This application could significantly expand the therapeutic utility of this versatile building block.